Cas no 1087796-95-9 ((2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid)

• Product Name: (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid
• CAS No: 1087796-95-9
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• MDL: MFCD13248698
• CID: 3042743
• PubChem ID: 29017907
• Update Time: 2025-10-28

(2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{2-[(3,5-Dimethylisoxazol-4-yl)methoxy]-phenyl}acrylic acid
• (2E)-3-{2-[(3,5-dimethylisoxazol-4-yl)methoxy]phenyl}acrylic acid
• 2-propenoic acid, 3-[2-[(3,5-dimethyl-4-isoxazolyl)methoxy
• 3-(2-((3,5-Dimethylisoxazol-4-yl)methoxy)phenyl)acrylic acid
• 2-Propenoic acid, 3-[2-[(3,5-dimethyl-4-isoxazolyl)methoxy]phenyl]-
• (Z)-3-(2-((3,5-dimethylisoxazol-4-yl)methoxy)phenyl)acrylic acid
• (2E)-3-(2-[(3,5-Dimethylisoxazol-4-yl)methoxy]phenyl)acrylic acid
• LS-03904
• 1087796-95-9
• AKOS002160534
• 2-propenoic acid, 3-[2-[(3,5-dimethyl-4-isoxazolyl)methoxy]phenyl]-, (2E)-
• (2E)-3-{2-[(3,5-DIMETHYL-1,2-OXAZOL-4-YL)METHOXY]PHENYL}PROP-2-ENOIC ACID
• (E)-3-[2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]phenyl]prop-2-enoic acid
• ALBB-012446
• 3-(2-((3,5-Dimethylisoxazol-4-yl)methoxy)phenyl)acrylicacid
• (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid

• MDL： MFCD13248698
• Inchi： 1S/C15H15NO4/c1-10-13(11(2)20-16-10)9-19-14-6-4-3-5-12(14)7-8-15(17)18/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key： SLDWWPSTPMOYFV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=CC=C1OCC1=C(C)ON=C1C

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid

Introduction to (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid and Its Significance in Modern Chemical Biology

(2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid, with the CAS number 1087796-95-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and molecular imaging. The compound's architecture, featuring a phenyl ring substituted with a methoxy group and an isoxazole moiety, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The isoxazole component of this molecule is particularly noteworthy, as isoxazoles are known for their broad spectrum of biological activities. These heterocyclic compounds have been extensively studied for their roles in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 3,5-Dimethylisoxazol-4-yl group in (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid introduces additional functional diversity, enabling interactions with multiple biological targets.

The acrylic acid moiety at the 3-position of the phenyl ring further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. This feature allows for facile derivatization through various organic reactions, such as esterification or amidation, which can be tailored to explore different pharmacophores. The combination of these structural elements makes (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid a promising candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in utilizing computational methods to predict the biological activity of small molecules. Advanced computational techniques, including molecular docking and quantum mechanics-based simulations, have been employed to screen large libraries of compounds for potential drug candidates. (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid has been subjected to such analyses, revealing its potential binding affinity to various protein targets. These studies suggest that the compound may interfere with key biological pathways involved in diseases such as cancer and inflammation.

The synthesis of (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular frameworks. The process typically begins with the preparation of the isoxazole core through cycloaddition reactions between alkynes and nitrile oxides. Subsequent functionalization steps introduce the methoxy group and the acrylic acid side chain. Each step must be carefully optimized to ensure high yields and purity, which are crucial for subsequent biological evaluations.

The biological evaluation of (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with enzymes and receptors relevant to disease pathways. For instance, preliminary data suggest that the compound may inhibit certain kinases involved in cancer progression. Additionally, its ability to modulate inflammatory responses has been explored through assays measuring cytokine production.

In vivo studies have provided further insights into the pharmacological profile of (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid. Animal models have been used to evaluate its efficacy in reducing tumor growth and alleviating inflammatory conditions. These studies have shown promising results, although further investigations are needed to fully understand its mechanism of action and potential side effects. The compound's ability to cross the blood-brain barrier has also been examined, raising possibilities for its use in central nervous system disorders.

The structural flexibility of (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid makes it an attractive scaffold for structure-based drug design. By leveraging computational tools to identify key interactions between the compound and target proteins, researchers can design derivatives with enhanced potency and selectivity. This approach has led to the development of novel analogs that exhibit improved pharmacokinetic properties while maintaining biological activity.

The role of natural products as inspiration for drug discovery cannot be overstated. Many bioactive compounds isolated from plants and microorganisms share structural motifs similar to those found in synthetic molecules like (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid. By studying these natural products, scientists can gain insights into how certain functional groups contribute to biological activity. This knowledge can then be applied to rationalize the design of new molecules with tailored properties.

The future prospects for (2E)-3-{2-(3,5-Dimethylisoxazol-4-yl)methoxy-phenyl}acrylic Acid are vast. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target them effectively. Advances in biotechnology and synthetic chemistry will further enhance our capacity to explore complex molecular architectures like this one. It is hoped that ongoing research will lead to the development of new therapies that improve patient outcomes across a range of diseases.